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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974 Get Quote

A Technical Safety Guide to Trimethyl Phosphite
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety information for

trimethyl phosphite (CAS No. 121-45-9), compiled from Safety Data Sheets (SDS). It is

intended to equip laboratory and development personnel with the critical knowledge required

for safe handling, storage, and emergency response.

Chemical Identification
Chemical Name: Trimethyl phosphite[1][2][3][4][5][6][7][8]

Synonyms: Trimethoxyphosphine, Methyl phosphite, Phosphorous acid, trimethyl ester[1][5]

[6][7]

Chemical Formula: C₃H₉O₃P[1][4][6][7]

Molecular Weight: 124.08 g/mol [4][6][7]

Section 1: Hazard Identification and Classification
Trimethyl phosphite is classified as a hazardous chemical under the Globally Harmonized

System (GHS).[1] It is a flammable liquid that is harmful if swallowed, causes skin and serious
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eye irritation, and may lead to respiratory irritation.[1][9][4][8] Furthermore, prolonged or

repeated exposure may cause damage to organs.[1]

Table 1: GHS Classification

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid
and vapor[1][9][4][8]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[9][4][8]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[9][4][8]

Serious Eye Damage/Irritation 2A / 1

H318/H319: Causes serious

eye damage/irritation[1][2][9][4]

[8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2][9][8]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | H373: May cause damage to organs

through prolonged or repeated exposure[1] |
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GHS Hazard Pictograms

Associated Hazards
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Caption: GHS Pictograms and associated hazards for trimethyl phosphite.

Table 2: NFPA and HMIS Ratings

Rating System Health Flammability
Reactivity/Instabilit
y

NFPA 704 2 3 0[3]

HMIS 2 3 1[4]

Rating Scale: 0=Minimal, 1=Slight, 2=Moderate, 3=Serious, 4=Severe
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Section 2: Toxicological Properties
Exposure to trimethyl phosphite can cause adverse health effects through inhalation, skin

contact, eye contact, and ingestion.[1]

Routes of Exposure and Health Effects:

Inhalation: May cause respiratory tract irritation.[1][2][3][9] High-level exposure can lead to a

build-up of fluid in the lungs (pulmonary edema), which is a medical emergency.[3]

Skin Contact: Causes skin irritation.[1][2][3][9][4] May be harmful if absorbed through the

skin.[1][2]

Eye Contact: Causes serious eye irritation and may cause permanent damage.[1][2][3][9][4]

Ingestion: Harmful if swallowed, ingestion of even a small amount can pose a serious health

hazard.[1][2][9][4]

Chronic Exposure: May cause damage to organs such as the liver and kidneys through

prolonged or repeated exposure.[1][3] Animal studies suggest it may be a possible

teratogen.[3][4]

Table 3: Acute Toxicity Data

Test Species Route Value

LD₅₀ Rat Oral 1600 mg/kg[4]

LD₅₀ Rabbit Dermal
2200 - 2600 mg/kg[4]

[10]

| LC₅₀ | Rat | Inhalation | > 20 mg/L for 1 hour[10] |

Experimental Protocols
The quantitative data presented in SDSs, such as LD₅₀ values, are derived from standardized

toxicological studies. While the specific experimental reports are not included in the SDS, the
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methodologies generally follow internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD₅₀): This value is typically determined using a method similar to OECD

Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). In this procedure, the

substance is administered in a stepwise manner to a small number of animals. The outcome

(lethality or survival) determines the subsequent dose, allowing for classification and the

estimation of a point value for the LD₅₀.

Acute Dermal Toxicity (LD₅₀): Following a protocol like OECD Guideline 402 (Acute Dermal

Toxicity), the substance is applied to a shaved area of the skin of experimental animals

(often rabbits). The animals are observed for a set period (e.g., 14 days) for signs of toxicity

and mortality to determine the dermal LD₅₀ value.
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Study Initiation
(e.g., OECD Guideline)

Dose Administration
(Oral or Dermal Route)

Observation Period
(Typically 14 days)

Monitor for clinical signs of toxicity

Data Collection
Record mortality and sublethal effects

LD50 Calculation
Statistical determination of the dose lethal to 50% of the test population

Study Conclusion
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Caption: Generalized workflow for an acute toxicity (LD₅₀) study.

Section 3: Physical and Chemical Properties
Table 4: Physicochemical Data
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Property Value

Appearance Clear, colorless liquid[5][6][11][10]

Odor
Strong, pungent, foul, pyridine-like[3][5][6][11]

[10]

Boiling Point 111 - 112 °C (232 °F)[4][6][7]

Melting Point -78 °C (-108 °F)[4][5][7]

Flash Point 28 °C (82 °F) (closed cup)[4][7]

Specific Gravity 1.046 - 1.052 g/mL at 20°C[4][7][10]

Vapor Density 4.28 - 4.3 (Air = 1)[4][5]

Vapor Pressure 24 mmHg at 25 °C (77 °F)[5][7]

| Water Solubility | Reacts with water / Hydrolyzes[5][11] |

Section 4: Handling, Storage, and Exposure Control
Safe handling of trimethyl phosphite requires stringent adherence to engineering controls,

administrative protocols, and the use of appropriate personal protective equipment (PPE).

Safe Handling Procedures:

Avoid all contact with skin and eyes and do not breathe vapor or mist.[1][2]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1][2][9][12]

Use only non-sparking tools and explosion-proof equipment.[1][9][12]

Ground and bond containers and receiving equipment during transfers to prevent static

discharge.[1][9][12]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][9]
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2][4]

Keep containers tightly closed to prevent contact with moisture and air.[1][2][9][10]

Store locked up.[1]

Incompatible Materials: Strong bases, oxidizing agents, alkalis, moisture, and heat sources.

[1][9][4][12]

Table 5: Exposure Controls and Personal Protective Equipment (PPE)

Control Specification

Engineering Controls

Provide local exhaust ventilation or work
in a general room ventilation system.[1]
[3] Emergency eye wash fountains and
safety showers must be available.[1][3]

Eye/Face Protection

Chemical safety goggles are required. A face

shield may be necessary.[1][2][4] Contact lenses

should not be worn.[1]

Hand Protection Neoprene or nitrile rubber gloves.[1][2][4]

Skin/Body Protection
Wear suitable protective clothing, such as a lab

coat or apron.[1][4]

Respiratory Protection

If inhalation exposure is possible, use a NIOSH-

certified combination organic vapor/acid gas

respirator.[1]

| Occupational Exposure Limit | ACGIH TLV-TWA: 2 ppm (8-hour time-weighted average).[3] |
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Caption: The hierarchy of controls applied to managing chemical risk.

Section 5: Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving trimethyl
phosphite.

Table 6: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep
them at rest in a position comfortable for
breathing. Seek medical attention.[1][9][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention.[1][3][9][4]

Eye Contact

Immediately flush eyes with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[1][3][9][4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[1][2][4] |

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[1][3][4][10]

Specific Hazards: Flammable liquid and vapor.[1][9] Vapors are heavier than air and may

travel to an ignition source and flash back.[3][10] Containers can explode when heated.[3]

[10] Fire produces poisonous gases, including oxides of phosphorus and carbon monoxide.

[3][4][10]

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[1][10] Use water spray to cool exposed containers.[1][2]

Accidental Release Measures:
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Immediate Actions: Evacuate unnecessary personnel and eliminate all sources of ignition.[3]

[13] Ensure the area is well-ventilated.[2][3]

Personal Protection: Wear appropriate PPE as described in Section 4.[1][2][4]

Containment & Cleanup: Stop the leak if it can be done without risk.[13] Contain the spill

using dikes or absorbents like vermiculite, dry sand, or earth.[3][4][10][13] Collect the

material using non-sparking tools and place it in a suitable, sealed container for disposal.[1]

[4]

Environmental Precautions: Prevent the material from entering sewers, public waters, or

drains.[1][2][4][13]
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Spill Occurs

Secure Area
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Caption: Step-by-step workflow for responding to a trimethyl phosphite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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